Cas no 14295-52-4 (4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester)

• Product Name: 4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester
• CAS No: 14295-52-4
• MF: C₁₃H₁₉O₅P
• MW: 286.260725259781
• MDL: MFCD30470155
• CID: 1312299
• PubChem ID: 10946061
• Update Time: 2025-06-14

4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(diethoxyphosphinyl)methyl]-, methyl ester
• methyl 4-(diethoxyphosphorylmethyl)benzoate
• 14295-52-4
• diethyl 4-methoxycarbonyl-benzylphosphonate
• DTXSID30449367
• Diethyl (4-(methoxycarbonyl)phenyl)methylphosphonate
• MFCD30470155
• AS-70810
• A1-11195
• CS-0128145
• EN300-7440861
• methyl 4-(diethoxyphosphorylmethyl)-benzoate
• 4-(diethoxy-phosphorylmethyl)-benzoic acid methyl ester
• 4-(diethoxyphosphorylmethyl)-benzoic acid methyl ester
• methyl 4-((diethoxyphosphoryl)methyl)benzoate
• methyl 4-[(diethoxyphosphoryl)methyl]benzoate
• SCHEMBL73418
• AKOS028111974
• A12046
• diethyl 4-(methoxycarbonyl)benzylphosphonate
• Methyl p-[(diethoxyphosphoryl)methyl]benzoate
• SY309769
• DB-198020
• YTYPSGYDIRZUOQ-UHFFFAOYSA-N
• Methyl p-Diethylphosphonomethylbenzoate
• 4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester

• MDL： MFCD30470155
• Inchi： 1S/C13H19O5P/c1-4-17-19(15,18-5-2)10-11-6-8-12(9-7-11)13(14)16-3/h6-9H,4-5,10H2,1-3H3
• InChI Key： YTYPSGYDIRZUOQ-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(C(=O)OC)=CC=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 286.09701070g/mol
• Monoisotopic Mass: 286.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.8Ų

Additional information on 4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester

Comprehensive Analysis of 4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester (CAS No. 14295-52-4): Properties, Applications, and Industry Insights

4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester (CAS No. 14295-52-4) is an organophosphorus compound with a unique molecular structure that combines a benzoic acid ester moiety with a diethoxyphosphinyl group. This chemical has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical intermediates, and specialty chemicals. The compound's CAS number 14295-52-4 serves as a crucial identifier for researchers and industry professionals seeking precise information about its properties and handling.

The growing interest in phosphorus-containing compounds has propelled searches for 4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester synthesis and 14295-52-4 applications across scientific databases. Recent trends show increasing queries about green chemistry approaches for producing such compounds, reflecting the industry's shift toward sustainable practices. The compound's molecular structure offers opportunities for catalytic transformations and selective functionalization, making it valuable for advanced material development.

From a structural perspective, 4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester features three key functional groups: the aromatic benzoate system, the phosphinyl group, and the ester linkage. This combination creates a molecule with interesting electronic properties and reactivity patterns. Researchers investigating CAS 14295-52-4 NMR spectra or mass spectrometry data will find the compound exhibits characteristic signals that aid in identification and purity assessment.

The compound's applications span multiple industries, with particular relevance to pharmaceutical research where it serves as a building block for more complex molecules. Recent patent literature reveals growing use of 4-(Diethoxyphosphinyl)methylbenzoic acid derivatives in drug discovery programs targeting various therapeutic areas. The phosphonate ester functionality in particular has shown promise in the development of bioactive compounds with improved metabolic stability.

Analytical chemists frequently search for 14295-52-4 HPLC methods and chromatographic separation techniques to ensure product quality. The compound's moderate polarity requires specific mobile phase compositions for optimal analysis. Recent advancements in analytical instrumentation have improved detection limits and separation efficiency for this and similar phosphorus-containing compounds.

In material science, the diethoxyphosphinyl group of 4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester offers interesting possibilities for surface modification and polymer functionalization. Researchers exploring flame-retardant additives or metal-chelating materials have investigated derivatives of this compound. The aromatic ring provides thermal stability while the phosphorus moiety contributes unique properties to composite materials.

Safety considerations for handling CAS No. 14295-52-4 follow standard laboratory protocols for organophosphorus compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended during handling. The compound's material safety data sheet provides detailed guidance on storage conditions and compatibility with common laboratory materials.

The synthesis of 4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester typically involves phosphorylation reactions of appropriate benzoic acid precursors. Recent literature describes improved synthetic routes with higher yields and reduced byproduct formation. Process chemists continue to optimize conditions for large-scale production while maintaining atom economy and reaction efficiency.

Market analysis indicates steady demand for 14295-52-4 suppliers and custom synthesis services offering this compound. The pharmaceutical and agrochemical sectors represent primary consumers, with increasing interest from academic research institutions. Quality specifications typically require ≥95% purity by HPLC, with some applications demanding even higher purity grades.

Future research directions for 4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester may explore its potential in catalysis and asymmetric synthesis. The compound's phosphorus center could serve as a ligand for transition metals or participate in novel bond-forming reactions. Additionally, its incorporation into functional polymers and smart materials presents exciting opportunities for material scientists.

Environmental fate studies of CAS 14295-52-4 and related compounds have become increasingly important as regulatory requirements tighten. Understanding the compound's biodegradation pathways and ecotoxicological profile helps ensure sustainable use across industries. Recent advances in environmental analytical chemistry enable more accurate tracking of such compounds in complex matrices.

For researchers working with 4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester, proper characterization techniques are essential. Spectroscopic methods including FT-IR, NMR (both 1H and 13C), and mass spectrometry provide comprehensive structural verification. X-ray crystallography has been employed to determine the solid-state structure of related compounds, offering insights into molecular conformation and packing.

The compound's stability under various conditions is another area of practical importance. Studies on thermal decomposition and hydrolytic stability help determine appropriate storage conditions and shelf life. The ester and phosphinyl groups may show different reactivity patterns depending on pH, temperature, and solvent environment, information crucial for formulation scientists.

In conclusion, 4-(Diethoxyphosphinyl)methylbenzoic acid methyl ester (CAS No. 14295-52-4) represents a versatile intermediate with growing importance across chemical industries. Its unique combination of functional groups enables diverse applications while presenting interesting challenges for synthetic and analytical chemists alike. As research continues to uncover new uses for this compound, its role in advancing sustainable chemistry and material innovation will likely expand in the coming years.